Cas no 1000932-34-2 (5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole)
5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-3-(pyrrolidin-2-yl)isoxazole
- 5-Methyl-3-(2-pyrrolidinyl)isoxazole
- 5-methyl-3-(2-pyrrolidinyl)isoxazole(SALTDATA: FREE)
- 5-methyl-3-pyrrolidin-2-yl-1,2-oxazole
- 5-Methyl-3-pyrrolidin-2-ylisoxazole
- Isoxazole,5-methyl-3-(2-pyrrolidinyl)-
- 5-Methyl-3-(pyrrolidin-2-yl)
- CS-0439551
- 5-methyl-3-(pyrrolidin-2-yl)-1,2-oxazole
- Z300087846
- SCHEMBL8076155
- FT-0703975
- EN300-30533
- 5-Methyl-3-(2-pyrrolidinyl)isoxazole, AldrichCPR
- 1000932-34-2
- CHEMBL4575181
- MFCD09863362
- STK506087
- LS-03280
- DTXSID20649339
- N12356
- AKOS005172442
- isoxazole, 5-methyl-3-(2-pyrrolidinyl)-
- ALBB-009822
- DB-032175
- 5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole
-
- MDL: MFCD09863362
- Inchi: 1S/C8H12N2O/c1-6-5-8(10-11-6)7-3-2-4-9-7/h5,7,9H,2-4H2,1H3
- InChI Key: QHCHHBRSMFGRQX-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C2CCCN2)=N1
Computed Properties
- Exact Mass: 152.09500
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 38.1Ų
Experimental Properties
- PSA: 38.06000
- LogP: 1.73630
5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M165333-1g |
5-Methyl-3-(2-pyrrolidinyl)isoxazole |
1000932-34-2 | 1g |
¥1,737.00 | 2021-05-24 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CBR00145-1G |
5-Methyl-3-(2-pyrrolidinyl)isoxazole |
1000932-34-2 | 1g |
¥3340.6 | 2023-11-14 | ||
| Chemenu | CM129830-250mg |
5-methyl-3-(pyrrolidin-2-yl)isoxazole |
1000932-34-2 | 95% | 250mg |
$105 | 2023-03-07 | |
| Chemenu | CM129830-1g |
5-methyl-3-(pyrrolidin-2-yl)isoxazole |
1000932-34-2 | 95% | 1g |
$261 | 2023-03-07 | |
| Chemenu | CM129830-5g |
5-methyl-3-(pyrrolidin-2-yl)isoxazole |
1000932-34-2 | 95% | 5g |
$696 | 2023-03-07 | |
| abcr | AB267489-250 mg |
5-Methyl-3-(2-pyrrolidinyl)isoxazole |
1000932-34-2 | 250mg |
€231.70 | 2023-06-22 | ||
| abcr | AB267489-1 g |
5-Methyl-3-(2-pyrrolidinyl)isoxazole |
1000932-34-2 | 1g |
€385.20 | 2023-06-22 | ||
| abcr | AB267489-5 g |
5-Methyl-3-(2-pyrrolidinyl)isoxazole |
1000932-34-2 | 5g |
€1362.20 | 2023-06-22 | ||
| TRC | M321915-100mg |
5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole |
1000932-34-2 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M321915-500mg |
5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole |
1000932-34-2 | 500mg |
$ 230.00 | 2022-06-04 |
5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole Related Literature
-
Bohdan A. Chalyk,Inna Y. Kandaurova,Kateryna V. Hrebeniuk,Olga V. Manoilenko,Irene B. Kulik,Rustam T. Iminov,Vladimir Kubyshkin,Anton V. Tverdokhlebov,Osman K. Ablialimov,Pavel K. Mykhailiuk RSC Adv. 2016 6 25713
Additional information on 5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole
Comprehensive Overview of 5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole (CAS No. 1000932-34-2): Properties, Applications, and Research Insights
The compound 5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole (CAS No. 1000932-34-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This 1,2-oxazole derivative, characterized by a pyrrolidine ring substitution, exhibits versatile reactivity, making it a valuable scaffold in drug discovery and material science. Researchers are increasingly exploring its potential as a bioactive intermediate, particularly in the design of central nervous system (CNS) targeting agents and enzyme modulators.
In recent years, the demand for heterocyclic compounds like 5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole has surged, driven by trends in precision medicine and sustainable chemistry. A common query among scientists is: "How does the pyrrolidine-oxazole hybrid structure influence bioavailability?" Studies suggest that the polarity and hydrogen-bonding capacity of this compound enhance its cell permeability, a critical factor in drug delivery optimization. Additionally, its low molecular weight aligns with Lipinski’s Rule of Five, a key consideration in small-molecule drug development.
The synthesis of CAS 1000932-34-2 typically involves cyclocondensation reactions between β-diketones and hydroxylamine derivatives, followed by pyrrolidine ring functionalization. Advanced techniques such as microwave-assisted synthesis have improved yields and reduced reaction times, addressing another frequent search topic: "Efficient synthetic routes for 1,2-oxazole derivatives." Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms the compound’s purity, a non-negotiable requirement in GMP-compliant production.
Beyond pharmaceuticals, 5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole finds niche applications in catalysis and ligand design. Its nitrogen-rich framework enables coordination with transition metals, sparking interest in green chemistry initiatives. Environmental concerns have also led to investigations into its biodegradability, with preliminary data indicating moderate persistence in aqueous systems—a topic often searched alongside eco-friendly chemical alternatives.
Ongoing research explores the compound’s role in neurological disorder therapeutics, particularly targeting G-protein-coupled receptors (GPCRs). A 2023 study highlighted its selective binding affinity for dopamine receptors, correlating with user searches like "Novel dopaminergic ligands for Parkinson’s disease." However, challenges remain in optimizing its metabolic stability, a recurring theme in ADME (Absorption, Distribution, Metabolism, Excretion) discussions.
From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalability of CAS 1000932-34-2, responding to industry demands for high-throughput screening compatible compounds. Regulatory filings under REACH and FDA guidelines further validate its safety profile, though researchers are advised to consult SDS (Safety Data Sheets) for handling protocols—another frequently accessed document type.
In conclusion, 5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole represents a compelling case study in structure-activity relationship (SAR) exploration. Its dual functionality as a hydrogen bond acceptor/donor and sp3-hybridized carbon-rich system positions it at the intersection of medicinal chemistry and materials science. As AI-driven molecular docking studies accelerate, this compound’s relevance in virtual screening libraries is expected to grow exponentially.
1000932-34-2 (5-Methyl-3-(pyrrolidin-2-yl)-1,2-oxazole) Related Products
- 1018126-16-3(5-Isopropyl-3-pyrrolidin-2-ylisoxazole)
- 1211509-70-4(2-(5-Methylisoxazol-3-yl)piperidine)
- 1316219-12-1(2-[3-(Piperidin-2-yl)-1,2-oxazol-5-yl]ethanol)
- 161423-38-7(Isoxazole, 5-methyl-3-(1-methyl-2-pyrrolidinyl)-, (S)- (9CI))
- 1361114-48-8(2-[3-(Pyrrolidin-2-yl)-1,2-oxazol-5-yl]ethanol)
- 1982761-22-7(2-(5-Propylisoxazol-3-yl)azepane hydrochloride)
- 1892520-49-8(3-(2S)-pyrrolidin-2-yl-1,2-oxazole)
- 1892520-51-2(3-(2R)-pyrrolidin-2-yl-1,2-oxazole)
- 1332528-62-7(3-Pyrrolidin-2-ylisoxazole hydrochloride)
- 1018163-32-0(5-propyl-3-(pyrrolidin-2-yl)-1,2-oxazole)